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Compound of Interest

Compound Name: gold(l) chloride

Cat. No.: B076038

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and available
toxicity data for Gold(l) chloride (AuCl). It is intended to serve as a technical resource for
professionals in research, science, and drug development who handle this compound. Due to
the limited availability of quantitative toxicological data, this guide emphasizes qualitative
hazard assessment, safe handling procedures, and emergency response.

Physicochemical and Safety Overview

Gold(l) chloride, also known as aurous chloride, is a yellow crystalline solid. It is sensitive to
moisture and light and should be stored accordingly.[1] Key physicochemical properties are
summarized in the table below.
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Property Value Reference
Chemical Formula AuCl [1]
Molecular Weight 232.42 g/mol [2]
Appearance Yellow solid [1]
Melting Point 170 °C (decomposes) [1]
Boiling Point 298 °C (decomposes) [1]

Very slightly soluble in water;

soluble in hydrochloric acid,

Solubility ) ) ) [1]
hydrobromic acid, and organic
solvents.

Metastable at ambient
Stability conditions. Decomposes when  [1]

heated with water.

GHS Hazard Classification and Safety Precautions

Gold(l) chloride is classified as a hazardous substance. The GHS classification and

corresponding precautionary statements are crucial for safe handling.

GHS Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Eye

H318: Causes serious eye

Irritation damage.[4]
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction.[3]
) H290: May be corrosive to
Corrosive to Metals 1
metals.[4]
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Safety Precautions

Personal Protective Equipment (PPE):
» Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile or rubber) and a lab coat or
other protective clothing to prevent skin exposure.[4][5]

e Respiratory Protection: If dusts are generated, use a NIOSH/MSHA approved respirator.[4]
Handling and Storage:

o Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

e Avoid breathing dust or fumes.[6]

e Wash hands thoroughly after handling.[4]

o Store in a tightly closed, non-metal container in a cool, dry, and well-ventilated area.[4]

o Protect from light and moisture.[6]

o Store away from incompatible materials such as strong oxidizing agents, bases, and metals.

[3]

The following diagram illustrates a general workflow for GHS hazard classification.
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Data Collection

Physicochemical Properties Toxicological Data (in vivo, in vitro) Human Experience Data
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Evacuate Immediate Area

i
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Wear Appropriate PPE
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Contain Spill with Inert Material
(Sand, Vermiculite)

Carefully Collect Spilled Material
into a Labeled Container

Decontaminate Spill Area

Dispose of Waste According to
Local, State, and Federal Regulations

Spill Cleaned Up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b076038?utm_src=pdf-body-img
https://www.benchchem.com/product/b076038?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Gold(l) chloride - Wikipedia [en.wikipedia.org]

e 2. GOLD (I) CHLORIDE - Safety Data Sheet [chemicalbook.com]
o 3. assets.thermofisher.com [assets.thermofisher.com]

e 4. labdepotinc.com [labdepotinc.com]

e 5. Prevalence of contact allergy to gold in dermatitis patients from 2010 to 2024: A
systematic review and meta-analysis - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Gold(l) Chloride: A Technical Guide to Safety and
Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076038#gold-i-chloride-safety-precautions-and-
toxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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